Cas no 898289-59-3 (3-(2-methyl-1H-imidazol-1-yl)benzoic Acid)

3-(2-Methyl-1H-imidazol-1-yl)benzoic acid is a heterocyclic aromatic compound featuring a benzoic acid core substituted with a 2-methylimidazole moiety at the 3-position. This structure imparts unique physicochemical properties, including enhanced solubility in polar solvents and potential for hydrogen bonding interactions. The compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its imidazole ring offers coordination sites for metal complexes, making it valuable in catalytic applications. The methyl group at the 2-position of the imidazole enhances steric stability while maintaining reactivity. This compound exhibits good thermal stability and is amenable to further functionalization, enabling diverse derivatization pathways for tailored applications in medicinal chemistry and material science.
3-(2-methyl-1H-imidazol-1-yl)benzoic Acid structure
898289-59-3 structure
Product Name:3-(2-methyl-1H-imidazol-1-yl)benzoic Acid
CAS No:898289-59-3
MF:C11H10N2O2
MW:202.209302425385
MDL:MFCD09065014
CID:720040
PubChem ID:24229638
Update Time:2025-07-02

3-(2-methyl-1H-imidazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-(2-methyl-1H-imidazol-1-yl)-
    • 3-(2-METHYL-1H-IMIDAZOL-1-YL)BENZOIC ACID
    • 3-(2-methylimidazol-1-yl)benzoic acid
    • MFCD09065014
    • 898289-59-3
    • KS-10880
    • 3-(2-Methyl-1H-imidazol-1-yl)benzoicacid
    • DTXSID40640343
    • SCHEMBL941596
    • DTXCID50591094
    • DB-078518
    • CS-0365549
    • AKOS013153990
    • 3-(2-Methyl-1h-imidazol-1-yl)benzoic acid, HCl
    • 3-(2-methyl-1H-imidazol-1-yl)benzoic acid, AldrichCPR
    • 3-(2-methyl-1H-imidazol-1-yl)benzoic Acid
    • MDL： MFCD09065014
    • Inchi： 1S/C11H10N2O2/c1-8-12-5-6-13(8)10-4-2-3-9(7-10)11(14)15/h2-7H,1H3,(H,14,15)
    • InChI Key： ZGRKUYBDLZMGQH-UHFFFAOYSA-N
    • SMILES： OC(C1=CC=CC(=C1)N1C=CN=C1C)=O

Computed Properties

  • Exact Mass: 202.07400
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 182.5-184.5
  • Boiling Point: 446.6±47.0 °C at 760 mmHg
  • Flash Point: 223.9±29.3 °C
  • Refractive Index: 1.617
  • PSA: 55.12000
  • LogP: 1.87890
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(2-methyl-1H-imidazol-1-yl)benzoic Acid Security Information

3-(2-methyl-1H-imidazol-1-yl)benzoic Acid Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2-methyl-1H-imidazol-1-yl)benzoic Acid Pricemore >>

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